Cas no 1565104-18-8 (1-Chloro-2-ethynyl-3-methoxybenzene)

• Product Name: 1-Chloro-2-ethynyl-3-methoxybenzene
• CAS No: 1565104-18-8
• MF: C₉H₇ClO
• MW: 166.604281663895
• CID: 5950211
• PubChem ID: 104819217
• Update Time: 2025-11-01

1-Chloro-2-ethynyl-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2-ethynyl-3-methoxybenzene
• Benzene, 1-chloro-2-ethynyl-3-methoxy-
• 1565104-18-8
• EN300-1964752
• A1-21206

• Inchi： 1S/C9H7ClO/c1-3-7-8(10)5-4-6-9(7)11-2/h1,4-6H,2H3
• InChI Key： AFOPHBAYBPELSX-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=CC(OC)=C1C#C

Computed Properties

• Exact Mass: 166.0185425g/mol
• Monoisotopic Mass: 166.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 244.8±30.0 °C(Predicted)

Additional information on 1-Chloro-2-ethynyl-3-methoxybenzene

Introduction to 1-Chloro-2-ethynyl-3-methoxybenzene (CAS No. 1565104-18-8)

1-Chloro-2-ethynyl-3-methoxybenzene, identified by the Chemical Abstracts Service Number (CAS No.) 1565104-18-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of aryl halides and features a unique structural motif consisting of a benzene ring substituted with a chlorine atom, an ethynyl group, and a methoxy group. The precise arrangement of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The structure of 1-Chloro-2-ethynyl-3-methoxybenzene is characterized by its aromatic core, which is a common scaffold in many pharmaceuticals due to its stability and reactivity. The presence of the ethynyl group (–C≡CH) at the 2-position introduces a site for further functionalization via cross-coupling reactions, such as the Suzuki-Miyaura or Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures, particularly in the development of novel therapeutic agents. Additionally, the methoxy group (–OCH₃) at the 3-position provides a polar moiety that can influence solubility and metabolic stability, which are critical factors in drug design.

In recent years, 1-Chloro-2-ethynyl-3-methoxybenzene has been explored as a key intermediate in the synthesis of pharmaceutical intermediates. Its versatility allows for the preparation of a wide range of derivatives that exhibit diverse biological activities. For instance, researchers have utilized this compound to develop anticancer agents, where the ethynyl group serves as a handle for appending cytotoxic warheads. Furthermore, its incorporation into antimicrobial compounds has shown promise in combating resistant bacterial strains. The compound’s ability to undergo selective modifications makes it an indispensable tool in medicinal chemistry.

The synthetic pathways for 1-Chloro-2-ethynyl-3-methoxybenzene typically involve multi-step organic transformations starting from commercially available aromatic precursors. One common approach involves the chlorination of 2-vinylanisole followed by subsequent functionalization to introduce the ethynyl group. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to construct the desired structure efficiently. These synthetic strategies highlight the compound’s synthetic utility and its role in facilitating access to complex molecular frameworks.

From a spectroscopic perspective, 1-Chloro-2-ethynyl-3-methoxybenzene exhibits characteristic peaks in nuclear magnetic resonance (NMR) spectroscopy that provide insights into its molecular structure. The aromatic protons resonate between 6.5 and 7.5 ppm, while the ethynyl proton appears as a singlet around 2.0 ppm due to its deshielding effect from the triple bond. The methoxy proton is typically observed around 3.8 ppm as a singlet. In infrared (IR) spectroscopy, strong absorption bands appear at approximately 2100 cm⁻¹ (C≡C stretching) and 3300 cm⁻¹ (C≡H stretching). These spectroscopic data serve as reliable tools for identifying and characterizing this compound.

The applications of 1-Chloro-2-ethynyl-3-methoxybenzene extend beyond pharmaceuticals into materials science and agrochemicals. In materials science, its derivatives have been investigated for their potential use in organic electronics, where their conjugated systems contribute to charge transport properties. In agrochemicals, modifications of this compound have led to the development of novel pesticides with improved efficacy and environmental safety profiles. The broad utility of this intermediate underscores its importance across multiple scientific disciplines.

Recent advancements in drug discovery methodologies have further highlighted the significance of 1-Chloro-2-ethynyl-3-methoxybenzene as a building block. High-throughput screening (HTS) campaigns often incorporate such intermediates to identify lead compounds with desired pharmacological properties rapidly. Additionally, computational chemistry techniques have been employed to predict the reactivity and biological activity of derivatives derived from this compound, streamlining the drug development process.

The regioselectivity of reactions involving 1-Chloro-2-ethynyl-3-methoxybenzene is another area of active research interest. For example, when subjected to palladium-catalyzed cross-coupling reactions, preferential coupling occurs at specific positions on the benzene ring due to electronic effects induced by the substituents present. Understanding these regioselectivity trends is crucial for designing efficient synthetic routes that minimize unwanted side products.

In conclusion,1-Chloro-2-ethynyl-3-methoxybenzene (CAS No. 1565104-18-8) is a versatile organic compound with broad applications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features enable diverse chemical transformations, making it an invaluable intermediate in synthetic chemistry. As research continues to uncover new methodologies for its utilization,this compound will undoubtedly remain at forefront of scientific innovation across multiple disciplines.